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Compound of Interest

Compound Name: L-beta-Homoalanine hydrochloride

Cat. No.: B555407 Get Quote

L-beta-Homoalanine Hydrochloride: A
Comprehensive Technical Review
For Researchers, Scientists, and Drug Development Professionals

Introduction
L-beta-Homoalanine hydrochloride is a synthetic amino acid derivative that has garnered

interest in medicinal chemistry and drug development. As a beta-amino acid, its structure,

featuring the amino group on the beta-carbon, imparts unique conformational properties to

peptides and other molecules into which it is incorporated. This technical guide provides a

comprehensive review of the available scientific literature on L-beta-Homoalanine
hydrochloride, focusing on its chemical properties, synthesis, and applications, with a

particular emphasis on its role as a building block for novel therapeutic agents.

Chemical and Physical Properties
L-beta-Homoalanine hydrochloride is a white to off-white powder. Its chemical and physical

properties are summarized in the table below.
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Property Value Reference

CAS Number 58610-41-6 [1]

Molecular Formula C4H10ClNO2 [2]

Molecular Weight 139.58 g/mol [2]

Synonyms

(S)-3-Aminobutanoic acid

hydrochloride, H-β-HomoAla-

OH·HCl

[3]

Appearance White to off-white powder [1]

Solubility

Soluble in Chloroform,

Dichloromethane, Ethyl

Acetate, DMSO, Acetone

[1]

Storage Temperature
Inert atmosphere, Room

Temperature
[1]

Synthesis of L-beta-Homoalanine Hydrochloride
A detailed, multi-step synthesis of L-beta-Homoalanine hydrochloride has been described in

the literature.[4] The process begins with a Michael addition reaction, followed by enzymatic

resolution and subsequent hydrolysis and purification steps.

Experimental Protocol: Synthesis of L-beta-
Homoalanine hydrochloride[4]
Step 1: Thermal Michael Addition

In a 5 mL round-bottom flask equipped with a glass stopper, combine ethyl crotonate (20

mmol, 2.28 g) and benzylamine (44 mmol, 4.81 mL).

Heat the reaction mixture to 60°C and stir for 30 hours.

Monitor the reaction progress by ¹H-NMR spectroscopy. Expect a conversion of

approximately 93.0%.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.medchemexpress.com/l-beta-homoalanine-hydrochloride.html
https://www.chemimpex.com/products/12789
https://www.chemimpex.com/products/12789
https://pubmed.ncbi.nlm.nih.gov/1637991/
https://www.medchemexpress.com/l-beta-homoalanine-hydrochloride.html
https://www.medchemexpress.com/l-beta-homoalanine-hydrochloride.html
https://www.medchemexpress.com/l-beta-homoalanine-hydrochloride.html
https://www.benchchem.com/product/b555407?utm_src=pdf-body
https://www.benchchem.com/product/b555407?utm_src=pdf-body
https://www.guidechem.com/question/what-is-l-beta-homoalanine-hyd-id134189.html
https://www.benchchem.com/product/b555407?utm_src=pdf-body
https://www.benchchem.com/product/b555407?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b555407?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Step 2: Enzymatic Kinetic Resolution

To the reaction mixture, add Lipase from Candida antarctica B (CAL-B) (100 mg).

Continue stirring at 60°C for an additional 16 hours.

Monitor the conversion by ¹H-NMR spectroscopy (expect ~61.2% conversion).

Separate the immobilized enzyme by filtration and wash the reaction mixture with methyl

tert-butyl ether (MTBE, 20 mL).

Step 3: Extraction and Hydrolysis

Wash the organic solution three times with a saturated aqueous solution of NaHCO₃ (1 mL).

To the organic layer, add a 1 M NaOH solution (14.4 mL) in a 10 mL round-bottom flask.

Stir the resulting mixture at room temperature for 16 hours.

Monitor the reaction by Thin Layer Chromatography (TLC) using a mobile phase of ethyl

acetate:2-propanol (95:5 v/v) with 0.1% diethylamine.

After completion, separate the aqueous layer using a separatory funnel.

Extract the organic phase three times with a 0.1 M NaOH aqueous solution (1 mL).

Step 4: Ion Exchange and Final Product Isolation

To the combined aqueous layers, add Ion exchange resin Merck-III (14.4 g).

Stir the mixture for one hour.

Wash the resin with water (40 mL).

Elute the product with a 1 M HCl aqueous solution (70 mL).

Evaporate the hydrochloric acid solution under reduced pressure at 60°C to yield L-beta-
Homoalanine hydrochloride.
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Synthesis Workflow

Step 1: Michael Addition

Step 2: Enzymatic Resolution

Step 3: Hydrolysis

Step 4: Purification

Ethyl Crotonate

Reaction Mixture 1

60°C, 30h

Benzylamine

Reaction Mixture 2

60°C, 16h

CAL-B

Aqueous Layer

RT, 16h

NaOH

Ion Exchange Resin

Final Product

Elution

HCl

Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b555407?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b555407?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Caption: Workflow for the synthesis of L-beta-Homoalanine hydrochloride.

Applications in Drug Discovery and Development
L-beta-Homoalanine hydrochloride serves as a versatile building block in the development of

novel therapeutic agents. Its primary applications are in peptide synthesis and as a precursor

for compounds with potential antiviral activity.

Peptide Synthesis
The incorporation of beta-amino acids like L-beta-Homoalanine into peptides can enhance their

stability against enzymatic degradation and introduce specific conformational constraints.[3]

This is advantageous in designing peptide-based drugs with improved pharmacokinetic

properties.

Potential Anti-HBV Activity
L-beta-Homoalanine hydrochloride has been identified as a precursor for the synthesis of

compounds aimed at treating Hepatitis B Virus (HBV) infection.[4] While specific compounds

derived directly from L-beta-Homoalanine hydrochloride with reported anti-HBV activity are

not detailed in the available literature, the general class of molecules is of interest for

developing new antiviral therapies.[4]

The general workflow for utilizing L-beta-Homoalanine in drug discovery is outlined below.
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Caption: General drug discovery workflow utilizing L-beta-Homoalanine.

Biological Activity and Mechanism of Action
Direct quantitative biological data for L-beta-Homoalanine hydrochloride is limited in the

public domain. Its biological effects are primarily inferred from its role as a structural component

in larger molecules.

As an Alanine Derivative
L-beta-Homoalanine is an alanine derivative.[2] Amino acid derivatives are known to have

various physiological roles, including influencing the secretion of anabolic hormones and

serving as fuel during exercise.[2]

Neuroscience Research

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b555407?utm_src=pdf-body-img
https://www.benchchem.com/product/b555407?utm_src=pdf-body
https://www.chemimpex.com/products/12789
https://www.chemimpex.com/products/12789
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b555407?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


While not directly studied, related beta-amino acids are known to interact with glycine receptors

in the central nervous system.[5] This suggests a potential, though unexplored, role for L-beta-

Homoalanine in neuroscience research.[3]

Conclusion
L-beta-Homoalanine hydrochloride is a valuable synthetic building block with potential

applications in drug discovery, particularly in the fields of peptide-based therapeutics and

antiviral agents. While a detailed synthesis protocol is available, a significant gap exists in the

literature regarding its specific quantitative biological activities and mechanisms of action.

Further research is warranted to fully elucidate the therapeutic potential of this compound and

its derivatives. This technical guide provides a foundation for researchers and drug

development professionals interested in exploring the utility of L-beta-Homoalanine
hydrochloride in their work.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b555407?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b555407?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

